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Compound of Interest

Compound Name: Fuziline (Standard)

Cat. No.: B8086807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fuziline is a C19-diterpenoid alkaloid derived from the roots of Aconitum carmichaelii Debx.,

commonly known as "Fuzi" in traditional Chinese medicine.[1][2] It is recognized for its

significant cardioprotective and metabolic regulatory effects.[3][4][5] This document provides

detailed guidelines and protocols for the proper handling, storage, and utilization of the Fuziline

reference standard in a laboratory setting.

WARNING: Fuziline is a highly toxic compound. The aggregated GHS information indicates

that it is fatal if swallowed or inhaled.[3] All handling must be performed in a designated facility

by trained personnel using appropriate personal protective equipment (PPE).

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of the Fuziline reference

standard is essential for its proper handling and use in analytical method development.
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Property Value Reference

Chemical Name

(1α,6α,14α,15α)-20-ethyl-6,16-

dimethoxy-4-

(methoxymethyl)aconitane-

1,8,14,15,16-pentol

PubChem

Molecular Formula C₂₄H₃₉NO₇ [3][5]

Molecular Weight 453.58 g/mol [5]

Appearance Solid powder [5]

CAS Number 80665-72-1 [5]

Purity
>95% (or refer to the

Certificate of Analysis)
[5]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and DMSO.

General Knowledge

Hazard Classification

Acute Toxicity 2 (Oral,

Inhalation). Fatal if swallowed

or inhaled.

[3]

Handling and Storage of Fuziline Reference
Standard
Proper handling and storage are critical to maintain the integrity and stability of the Fuziline

reference standard.

Personal Protective Equipment (PPE)
Due to the high toxicity of Fuziline, the following PPE is mandatory when handling the

reference standard:

Respiratory Protection: A NIOSH-approved respirator is required.

Hand Protection: Wear appropriate chemical-resistant gloves.
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Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: A lab coat or disposable gown is necessary.

Storage Conditions
The storage conditions for the Fuziline reference standard are crucial for its long-term stability.

Condition Temperature Duration Additional Notes

Long-term -20°C Months to years

Store in a tightly

sealed, light-resistant

container.

Short-term 0 - 4°C Days to weeks
Keep dry and

protected from light.

Shipping Ambient temperature A few weeks

Stable enough for

ordinary shipping

durations.

Data synthesized from supplier information and general best practices for reference standards.

[5]

Weighing and Handling Precautions
All weighing and handling of the solid Fuziline reference standard should be conducted in a

certified chemical fume hood or a glove box.

Use an analytical balance with a draft shield to ensure accurate measurements.

Avoid generating dust.

Clean all surfaces and equipment thoroughly after handling.

Experimental Protocols
Preparation of Standard Stock Solution (1 mg/mL)
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This protocol describes the preparation of a 1 mg/mL stock solution of Fuziline, which can be

further diluted for various analytical applications.

Materials:

Fuziline Reference Standard

Methanol (HPLC grade)

Analytical balance

Volumetric flask (Class A)

Spatula

Ultrasonic bath

Procedure:

Accurately weigh approximately 10 mg of the Fuziline reference standard and record the

exact weight.

Quantitatively transfer the weighed Fuziline to a 10 mL volumetric flask.

Add approximately 7 mL of methanol to the volumetric flask.

Sonicate the solution for 5-10 minutes, or until the Fuziline is completely dissolved.

Allow the solution to return to room temperature.

Add methanol to the volumetric flask to the mark.

Cap the flask and invert it several times to ensure homogeneity.

Storage of Stock Solution:

Store the stock solution at -20°C in a tightly sealed, light-resistant container. The stability of the

solution under these conditions should be verified over time.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Working Standard Solutions for HPLC
Working standard solutions are prepared by diluting the stock solution to the desired

concentrations for creating calibration curves or for use as controls.

Materials:

Fuziline Standard Stock Solution (1 mg/mL)

Methanol (HPLC grade)

Volumetric flasks (Class A)

Pipettes (calibrated)

Procedure:

Label a series of volumetric flasks with the desired concentrations of the working standards.

Use the formula C₁V₁ = C₂V₂ to calculate the volume of the stock solution needed for each

working standard.

Carefully pipette the calculated volume of the stock solution into each volumetric flask.

Dilute to the mark with methanol.

Cap and invert each flask to ensure proper mixing.

Example Dilutions:

Desired Concentration
(µg/mL)

Volume of Stock Solution
(µL)

Final Volume (mL)

100 1000 10

50 500 10

10 100 10

1 10 10
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Biological Signaling Pathways
Fuziline exerts its biological effects through multiple signaling pathways. The following

diagrams illustrate two key mechanisms of action.
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Caption: Fuziline-mediated activation of β-adrenergic receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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